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Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856 Get Quote

Trimesitylphosphine: A Comprehensive
Technical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

trimesitylphosphine, a bulky alkylphosphine ligand critical to modern synthetic chemistry. Its

unique steric and electronic properties have positioned it as an essential tool in facilitating

challenging cross-coupling reactions, particularly in the synthesis of complex molecules

relevant to pharmaceutical and materials science. This document outlines its key physical

characteristics, detailed experimental protocols for their determination, and a schematic

representation of its application in a common catalytic cycle.

Core Physical and Chemical Data
The physical properties of trimesitylphosphine are summarized in the table below. These

characteristics are fundamental for its handling, storage, and application in chemical synthesis.
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Property Value Citations

Melting Point 185-188 °C [1][2][3]

187 °C [4][5]

Physical Appearance
White to light yellow crystal

powder
[1]

Yellow solid [6]

White powder or crystals [2]

Molecular Formula C₂₇H₃₃P

Molecular Weight 388.52 g/mol

Solubility
Soluble in common organic

solvents
[6]

Experimental Protocols
The following sections provide detailed methodologies for the determination of the physical

properties of trimesitylphosphine.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.[2][4] The capillary method is a

widely used and reliable technique for this measurement.[7]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature range over which the substance transitions from a solid to a liquid is recorded.[7]

Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: Ensure the trimesitylphosphine sample is completely dry and in a fine

powdered form.[7] If necessary, gently grind the crystals using a clean, dry mortar and

pestle.[6]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Invert the tube and tap it gently on a hard

surface to pack the sample into the sealed end.[1] The packed sample height should be

approximately 2-3 mm.[1]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[1]

If the approximate melting point is unknown, perform a rapid initial heating to determine a

rough range.[2][6]

For a precise measurement, set the apparatus to heat rapidly to a temperature about 10-

15°C below the expected melting point. Then, reduce the heating rate to 1-2°C per minute.

[6]

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first droplet of liquid appears (the beginning of

melting).

Record the temperature at which the last solid crystal melts (the completion of melting).

This range is the melting point of the sample.

Purity Assessment: A broad melting range (greater than 2°C) can indicate the presence of

impurities.[4]
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The physical appearance of a chemical provides initial qualitative data. This is typically

determined through direct visual observation.[8]

Principle: The color, state (solid, liquid, gas), and form (e.g., crystalline, powder, amorphous) of

a chemical are observed and recorded under standard laboratory conditions (ambient

temperature and pressure).[8]

Apparatus:

Clean, dry watch glass or weighing boat

Spatula

Adequate lighting

Procedure:

Sample Preparation: Place a small, representative sample of trimesitylphosphine onto a

clean, dry watch glass using a spatula.

Observation:

In a well-lit area, visually inspect the sample.

Record the color of the substance (e.g., white, off-white, yellow).

Note the physical state at room temperature (solid).

Describe the form of the solid (e.g., crystalline powder, amorphous solid, distinct crystals).

Safety Precautions: Always handle chemical substances in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including safety glasses and gloves. Avoid

direct inhalation or contact with the skin.

Application in Catalysis: The Suzuki-Miyaura
Coupling
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Trimesitylphosphine is a highly effective ligand in palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling. Its steric bulk and electron-donating properties

enhance the catalytic activity of the palladium center, enabling the formation of carbon-carbon

bonds between aryl or vinyl halides/triflates and organoboron compounds.

The diagram below illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura

reaction, where 'L' represents the trimesitylphosphine ligand.

Pd(0)L₂
(Active Catalyst)

Oxidative Addition

 

R¹-Pd(II)L₂-X Transmetalation R¹-Pd(II)L₂-R² 

Base (e.g., K₂CO₃) [R²B(OH)₃]⁻Activates

R²B(OH)₂

 

 

Reductive Elimination
 

Regenerates
Catalyst

R¹-R²
(Coupled Product)

 

R¹-X  

Click to download full resolution via product page

Suzuki-Miyaura Catalytic Cycle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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